Cas no 13123-70-1 (2-Butanone,1,4-diamino-)

2-Butanone,1,4-diamino- structure
2-Butanone,1,4-diamino- structure
Product Name:2-Butanone,1,4-diamino-
CAS No:13123-70-1
MF:C4H10N2O
MW:102.135000705719
CID:119312
PubChem ID:151733
Update Time:2025-04-18

2-Butanone,1,4-diamino- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,1,4-diamino-
    • 1,4-diaminobutan-2-one
    • 1,4-diaminobutanone
    • 1,4-Diamino-2-butanone
    • NSC 60541
    • 2-Butanone, 1,4-diamino-
    • AKOS006220478
    • 13123-70-1
    • 3660-09-1
    • DTXSID30927135
    • CHEMBL4160234
    • EINECS 222-914-0
    • SCHEMBL2179702
    • Inchi: 1S/C4H10N2O/c5-2-1-4(7)3-6/h1-3,5-6H2
    • InChI Key: ODANWMOQWMHGCY-UHFFFAOYSA-N
    • SMILES: O=C(CN)CCN

Computed Properties

  • Exact Mass: 102.0794
  • Monoisotopic Mass: 102.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 62.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • Density: 1.031
  • Boiling Point: 223.5°Cat760mmHg
  • Flash Point: 89°C
  • Refractive Index: 1.47
  • PSA: 69.11

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